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Compound of Interest

4-Bromo-2-(morpholin-4-
Compound Name:

yl)benzonitrile
CAS No.: 1260762-06-8

Cat. No.: B567950

Get Quote

Executive Hazard Summary

Compound: 4-Bromo-2-(morpholin-4-yl)benzonitrile CAS: 1260762-06-8 Formula:
C11H11BrN20 Molecular Weight: 267.12 g/mol Physical State: Solid (Pale to off-white powder)

This directive outlines the mandatory disposal protocols for 4-Bromo-2-(morpholin-4-
yl)benzonitrile. As a functionalized benzonitrile containing both a halogen (bromine) and a
cyclic secondary amine moiety (morpholine), this compound presents a dual-hazard profile:
potential cyanide evolution under acidic conditions and halogenated organic toxicity.

Critical Safety Parameters
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Parameter Classification Operational Implication

Acute Toxicity Handle only in a fume hood

Primary Hazard .
(Oral/Dermal/lnhal.) with full PPE.

MUST be segregated from
Chemical Class Halogenated Aromatic Nitrile non-halogenated solvents for

incineration compliance.

STRICT SEGREGATION:

Never mix with acidic waste

Reactivity Risk Acid-Sensitive (Nitrile) )
streams. Risk of HCN
evolution.[1]
o Nitriles, solid, toxic, n.o.s.
DOT Shipping UN 3439

(Class 6.1, PG Il).

Strategic Segregation Protocol

The "Zero-Acid" Rule: The most critical failure mode in disposing of nitrile-bearing compounds
is accidental mixing with acidic waste streams. Although aryl nitriles are generally more stable
than alkyl nitriles, the presence of the morpholine ring (a base) creates an immediate exotherm
if mixed with strong acids, potentially accelerating the hydrolysis of the nitrile group or
volatilizing hazardous byproducts.

Waste Stream Decision Matrix

The following logic gate ensures the compound enters the correct disposal stream, preventing
regulatory violations and safety incidents.
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Waste Material:
4-Bromo-2-(morpholin-4-yl)benzonitrile

Physical State?

Pure Compound

Reaction Mixture

Solid / Powder

Dissolved in Solvent

Stream A: Solid Toxic Waste

(UN 3439)

CRITICAL CHECK:
Is Acid Present?

O (Neutral/Basic) YES (pH < 7)

STOP: DO NOT DISPOSE
Neutralize Acid First / Contact EHS

Is Solvent Halogenated?
(DCM, Chloroform, etc.)

YES (Contains Halogens) O (e.g., DMSO, Methanol)

Stream B: Halogenated Solvent Waste Stream C: Non-Halogenated Solvent Waste

(Segregated)

(High BTU Incineration)

Click to download full resolution via product page
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Figure 1: Waste Segregation Logic Gate. Note the critical stop point for acidic mixtures to
prevent cyanide generation.

Operational Disposal Workflow
Phase 1: Pre-Disposal Stabilization

Before moving waste to the central accumulation area, ensure the material is stable.

e Quench Reactive Intermediates: If the compound is part of a reaction mixture (e.g., Suzuki
coupling or nucleophilic substitution), ensure all reagents are quenched.

e pH Verification: Dip-test the waste solution. If pH < 7, adjust to pH 8-10 using saturated
Sodium Bicarbonate (NaHCO3) or dilute Sodium Hydroxide (NaOH). Rationale: Basic
conditions stabilize the nitrile and morpholine groups.

o Container Selection:
o Solids: High-density polyethylene (HDPE) wide-mouth jars.

o Liquids: Amber glass or HDPE carboys. Avoid metal containers due to potential corrosion
from bromide degradation over time.

Phase 2: Labeling & Documentation

Standard "Hazardous Waste" tags are insufficient. You must add specific constituent data for
the incineration facility.

e Chemical Name: Write out fully: 4-Bromo-2-(morpholin-4-yl)benzonitrile.
o Hazard Checkboxes: [x] Toxic [X] Irritant.
o Constituent Note: Add "Contains Organic Nitrile" and "Contains Halogen (Bromine)".

o Why? Halogens require scrubbers at the incineration plant to capture acid gases (HBr);
Nitriles require specific combustion temperatures to ensure complete destruction of the
CN bond.
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Phase 3: Accumulation & Handoff

Store the waste container in a Secondary Containment Tray designated for "Toxic Organics."

e Incompatible Storage: Do NOT store in the same tray as Oxidizers (Nitric Acid, Peroxides) or
Strong Acids (HCI, H2SOa).

Emergency Contingencies: Spill Cleanup

In the event of a spill, immediate action determines the safety outcome. The morpholine
substituent makes this compound potentially sticky or oily if solvated.

Cover with Wet Paper Towel
Dry Powder Spill }—b{ (Prevent Dust)

Solution Spill Absorb with Vermiculite
P or Universal Pads

Clean Surface
(Soap & Water Wash)

2. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles)

1. Alert & Evacuate
(Assess Volume)

Click to download full resolution via product page
Figure 2: Spill Response Workflow. Emphasis on dust suppression for solids.
Specific Cleanup Notes:

o Powder Control: Do not dry sweep. The dust is toxic if inhaled. Cover with a solvent-
dampened (ethanol or water) pad to weigh down the particles before wiping.

e Decontamination: Wash the area with a mild detergent solution. Do not use bleach
(hypochlorite) immediately, as it can react with amines (morpholine) to form chloramines,
though the risk is lower with tertiary/secondary amines in this context, standard soap is safer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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